1-(Cyclopropylsulfonyl)piperazine
Overview
Description
1-(Cyclopropylsulfonyl)piperazine is a chemical compound with the molecular formula C7H14N2O2S . It has an average mass of 190.263 Da and a mono-isotopic mass of 190.077591 Da .
Synthesis Analysis
The synthesis of piperazine derivatives, including this compound, has been a subject of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C7H14N2O2S . The compound also has a hydrochloride variant with the formula C7H15ClN2O2S .Chemical Reactions Analysis
The chemical reactions involving piperazine derivatives have been studied extensively . One notable reaction is the cyclization of 1,2-diamine derivatives with sulfonium salts .Scientific Research Applications
1. Development of Diagnostic and Therapeutic Agents
- 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine 1 (PB28) is a lead candidate for therapeutic and diagnostic applications in oncology, with analogues designed to reduce lipophilicity for better efficacy (Abate et al., 2011).
2. Inhibitors of Human Breast Cancer Cell Proliferation
- Novel 1-benzhydryl-sulfonyl-piperazine derivatives have been shown to inhibit MDA-MB-231 breast cancer cell proliferation, indicating potential chemotherapeutic applications (Kumar et al., 2007).
3. Adenosine Receptor Antagonists
- 1-Alkyl-8-(piperazine-1-sulfonyl)phenylxanthines are developed as adenosine A2B receptor antagonists, with potential therapeutic applications in various diseases including cardiovascular disorders (Borrmann et al., 2009).
4. Ligands for Melanocortin Receptors
- Piperazine analogues of the MC4R specific agonist "THIQ" have been synthesized and showed activity as melanocortin receptor ligands, suggesting applications in disorders related to these receptors (Mutulis et al., 2004).
5. Anticancer and Antituberculosis Studies
- Piperazine derivatives have been explored for anticancer and antituberculosis activities, showing significant potential in these areas (Mallikarjuna et al., 2014).
6. Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors
- Bis(heteroaryl)piperazines have been identified as a new class of non-nucleoside inhibitors of HIV-1 reverse transcriptase, suggesting applications in HIV therapy (Romero et al., 1994).
7. Glycine Transporter-1 Inhibitors
- N-((1-(4-(Sulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors of Glycine Transporter-1 (GlyT-1) have been developed, indicating potential applications in neurological disorders (Cioffi et al., 2016).
8. Serotonin Receptor Ligands
- Piperazinyl derivatives of 1-(arylsulfonyl)-2,3-dihydro-1H-quinolin-4-ones have been identified with high binding affinities for 5-HT(6) serotonin receptors, which could have implications for neurological and psychiatric disorders (Park et al., 2011).
9. Antibacterial Agents
- Novel bis(pyrazole-benzofuran) hybrids with a piperazine linker have been synthesized, showing potent bacterial biofilm inhibition and MurB enzyme inhibition, suggesting their application as antibacterial agents (Mekky & Sanad, 2020).
Mechanism of Action
Target of Action
Piperazines are known to have a broad range of targets depending on their specific structures. They are often used as building blocks in the development of drugs and can interact with various receptors and enzymes .
Mode of Action
Piperazines mediate their action by interacting with their targets. For example, some piperazines are known to paralyze parasites, allowing the host body to easily remove or expel the invading organism. This action is thought to be mediated by its agonist effects upon the inhibitory GABA (γ-aminobutyric acid) receptor .
Biochemical Pathways
The specific biochemical pathways affected by piperazines can vary widely depending on the specific compound and its targets. Some piperazines are known to affect the GABAergic system, which plays a key role in the nervous system .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of piperazines can vary depending on their specific structures. Some piperazines are known to be partly oxidized and partly eliminated as an unchanged compound upon entry into the systemic circulation .
Result of Action
The molecular and cellular effects of piperazines can vary depending on their specific structures and targets. Some piperazines are known to cause paralysis in parasites, leading to their expulsion from the host body .
Safety and Hazards
Future Directions
Despite the wide use of piperazine derivatives in medicinal chemistry, the structural diversity of piperazines is limited . Recently, major advances have been made in the C–H functionalization of the carbon atoms of the piperazine ring . This could open up new possibilities for the development of novel piperazine derivatives, including 1-(Cyclopropylsulfonyl)piperazine .
properties
IUPAC Name |
1-cyclopropylsulfonylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O2S/c10-12(11,7-1-2-7)9-5-3-8-4-6-9/h7-8H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLBFRRMSHIALOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)N2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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